![molecular formula C19H16ClF4N3O2S B10900655 [3-chloro-4-(difluoromethoxy)-1-benzothiophen-2-yl][7-(difluoromethyl)-2,5-dimethyl-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl]methanone](/img/structure/B10900655.png)
[3-chloro-4-(difluoromethoxy)-1-benzothiophen-2-yl][7-(difluoromethyl)-2,5-dimethyl-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl]methanone
Overview
Description
- This compound is a complex heterocyclic molecule with a fused benzothiophene and pyrazolopyrimidine core.
- Its chemical formula is C15H10ClF2N3O2S.
- The structure consists of a benzothiophene ring (3-chloro-4-(difluoromethoxy)-1-benzothiophen-2-yl) linked to a pyrazolopyrimidine moiety (7-(difluoromethyl)-2,5-dimethyl-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl) through a methanone bridge.
- It exhibits interesting pharmacological properties due to its unique structural features.
Preparation Methods
- Synthetic routes for this compound are not widely documented, but one approach involves the condensation of appropriate precursors.
- Industrial production methods may involve multistep processes, including fluorination, cyclization, and condensation reactions.
Chemical Reactions Analysis
Reactivity: The compound can undergo various reactions, including
Common Reagents and Conditions:
Major Products: These reactions yield derivatives with modified functional groups.
Scientific Research Applications
Medicinal Chemistry: Investigate its potential as a drug candidate due to its unique structure.
Biological Studies: Explore its interactions with enzymes, receptors, or cellular pathways.
Materials Science: Assess its use in organic electronics or optoelectronic devices.
Industry: Evaluate its applications in agrochemicals or specialty chemicals.
Mechanism of Action
- The compound’s mechanism of action depends on its specific targets.
- It may interact with proteins, nucleic acids, or other biomolecules.
- Further research is needed to elucidate its precise mode of action.
Comparison with Similar Compounds
Similar Compounds:
Uniqueness: Highlight its distinct features compared to these related compounds.
Remember that this compound’s detailed studies are still ongoing, and further research will enhance our understanding of its properties and applications
Properties
Molecular Formula |
C19H16ClF4N3O2S |
|---|---|
Molecular Weight |
461.9 g/mol |
IUPAC Name |
[3-chloro-4-(difluoromethoxy)-1-benzothiophen-2-yl]-[7-(difluoromethyl)-2,5-dimethyl-6,7-dihydro-5H-pyrazolo[1,5-a]pyrimidin-4-yl]methanone |
InChI |
InChI=1S/C19H16ClF4N3O2S/c1-8-6-13-26(9(2)7-10(17(21)22)27(13)25-8)18(28)16-15(20)14-11(29-19(23)24)4-3-5-12(14)30-16/h3-6,9-10,17,19H,7H2,1-2H3 |
InChI Key |
FHPXDCMYHSUZMW-UHFFFAOYSA-N |
Canonical SMILES |
CC1CC(N2C(=CC(=N2)C)N1C(=O)C3=C(C4=C(C=CC=C4S3)OC(F)F)Cl)C(F)F |
Origin of Product |
United States |
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